Cas no 2228991-53-3 (2-(6-fluoropyridin-3-yl)ethane-1-thiol)

• Product Name: 2-(6-fluoropyridin-3-yl)ethane-1-thiol
• CAS No: 2228991-53-3
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 6426030
• PubChem ID: 165973145
• Update Time: 2025-06-07

2-(6-fluoropyridin-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoropyridin-3-yl)ethane-1-thiol
• EN300-1795088
• 2228991-53-3

• Inchi： 1S/C7H8FNS/c8-7-2-1-6(3-4-10)5-9-7/h1-2,5,10H,3-4H2
• InChI Key： KAMGHCCXGFHZPU-UHFFFAOYSA-N
• SMILES： SCCC1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 157.03614860g/mol
• Monoisotopic Mass: 157.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-(6-fluoropyridin-3-yl)ethane-1-thiol

Professional Introduction to Compound with CAS No. 2228991-53-3 and Product Name: 2-(6-fluoropyridin-3-yl)ethane-1-thiol

2-(6-fluoropyridin-3-yl)ethane-1-thiol (CAS No. 2228991-53-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, featuring a fluoropyridine moiety linked to an ethane-1-thiol group, exhibits a high degree of chemical versatility, making it a valuable scaffold for the development of novel therapeutic agents. The presence of a fluorine atom at the 6-position of the pyridine ring introduces additional electronic and steric effects, which can be exploited to modulate the biological activity of the molecule.

The ethane-1-thiol component of this compound provides a reactive sulfur atom that can participate in various chemical transformations, including nucleophilic substitution reactions, disulfide bond formation, and coordination with metal ions. These reactivity features make 2-(6-fluoropyridin-3-yl)ethane-1-thiol a promising building block for designing complex molecules with tailored biological functions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications in drug discovery more thoroughly.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their ability to enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. The fluoropyridine scaffold is particularly noteworthy for its role in several FDA-approved drugs, where the fluorine atom plays a crucial role in optimizing pharmacokinetic properties. For instance, compounds containing fluoropyridine moieties have been shown to exhibit improved receptor binding and reduced susceptibility to enzymatic degradation. The introduction of a thiol group into this framework further expands the chemical space available for drug design, offering new opportunities for modulating biological targets.

One of the most compelling aspects of 2-(6-fluoropyridin-3-yl)ethane-1-thiol is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the reactivity of the thiol group and the electronic properties of the fluoropyridine ring, researchers have developed novel inhibitors that target specific kinases with high selectivity. For example, recent studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases by forming covalent bonds with key residues in the enzyme's active site. This covalent interaction not only enhances binding affinity but also prolongs the duration of action, making such inhibitors particularly effective in therapeutic applications.

The structural features of 2-(6-fluoropyridin-3-yl)ethane-1-thiol also make it an attractive candidate for exploring new mechanisms of action. The combination of a fluorinated pyridine core and a reactive thiol group allows for the design of molecules that can interact with multiple targets simultaneously. This polypharmacophoric approach has been gaining traction in drug discovery as it can lead to compounds with broader therapeutic effects and reduced side effects. Additionally, the presence of a fluorine atom provides opportunities for isotopic labeling studies, which are essential for understanding metabolic pathways and improving drug delivery systems.

Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial compounds with unique mechanisms of action. The thiol group in 2-(6-fluoropyridin-3-yl)ethane-1-thiol can be exploited to design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have suggested that derivatives of this compound exhibit potent activity against Gram-positive bacteria by targeting cell wall-modifying enzymes. This finding underscores the potential of thiol-containing fluoropyridines as next-generation antimicrobial agents.

The synthesis of 2-(6-fluoropyridin-3-yl)ethane-1-thiol has been refined through various methodologies, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the efficient connection of aryl halides or boronic acids to pre-functionalized pyridine derivatives, enabling access to complex structures with high precision. Additionally, palladium-catalyzed thiophilic substitution reactions have been employed to introduce the thiol group into the molecular framework. These synthetic strategies highlight the versatility of this compound as a scaffold for medicinal chemistry applications.

Recent advances in computational chemistry have further accelerated the discovery process by allowing researchers to predict the biological activity of 2-(6-fluoropyridin-3-yl)ethane-1-thiol derivatives before conducting wet-lab experiments. Machine learning models trained on large datasets have demonstrated remarkable accuracy in predicting binding affinities and identifying potential drug candidates. By integrating these computational tools with traditional synthetic approaches, researchers can rapidly screen large libraries of compounds and identify promising leads for further optimization.

The future prospects for 2-(6-fluoropyridin-3-yl)ethane-1-thiol are vast, particularly as our understanding of its biological properties continues to grow. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific receptors or enzymes involved in neurodegeneration. Additionally, its application in photodynamic therapy has been investigated due to its ability to generate reactive oxygen species upon light exposure. These diverse applications highlight the broad utility of this compound as a tool for addressing unmet medical needs.

In conclusion,2-(6-fluoropyridin-3-yl)ethane-1-thiol (CAS No. 2228991-53-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to improve and computational tools become more sophisticated, we can expect even more innovative applications for this compound in the years ahead.